DA 3003-2

• Molecular Formula: C15H16ClN3O3
• Molecular Weight: 321.76 g/mol
• InChI: InChI=1S/C15H16ClN3O3/c16-11-13(18-4-5-19-6-8-22-9-7-19)14(20)10-2-1-3-17-12(10)15(11)21/h1-3,18H,4-9H2
• InChIKey: LGTBDMBBPVNDSZ-UHFFFAOYSA-N

DA 3003-2: Cdc25 Phosphatase Inhibitor Overview

DA 3003-2 (CAS 383907-47-9, synonym NSC663285) is a quinoline-5,8-dione small molecule that functions as a selective inhibitor of the Cdc25 family of dual-specificity phosphatases [1]. It exhibits a reported IC₅₀ of 0.82 µM against human recombinant Cdc25B in biochemical assays [2] and demonstrates concentration-dependent antiproliferative activity with an IC₅₀ of 5 µM in the PC-3 human prostate cancer cell line .

Cdc25B phosphatase pathway inhibition study fit

Prostate cancer cell model endpoint review (G2/M arrest)

Regioisomer-comparison SAR research tool

• [1] Nemoto K. G2/M accumulation in prostate cancer cell line PC-3 is induced by Cdc25 inhibitor 7-chloro-6-(2-morpholin-4-ylethylamino) quinoline-5, 8-dione (DA 3003-2). Exp Ther Med. 2010;1(4):647-650. doi:10.3892/etm_00000101. View Source
• [2] Cayman Chemical (distributed by Bertin Bioreagent). DA-3003-2 Product Datasheet. CAT N°: 17282. View Source

DA 3003-2 vs Generic Cdc25 Inhibitors

Within the quinoline-5,8-dione chemical class, subtle structural variations produce marked differences in biochemical potency and cellular activity. DA 3003-2 (7-chloro-6-substituted regioisomer) exhibits distinct pharmacological properties relative to its regioisomer DA 3003-1 (NSC 663284; 6-chloro-7-substituted), with the latter demonstrating approximately 3-fold greater in vitro activity against Cdc25B2 [1]. Furthermore, DA 3003-2 shows 2-fold greater antiproliferative potency compared to the structurally distinct naphthoquinone Cdc25 inhibitor NSC 672121 in the same PC-3 prostate cancer cell model [2]. These differences underscore that Cdc25 inhibitors are not functionally interchangeable and that compound-specific validation is essential for reproducible research outcomes.

DA 3003‑2

Regioisomer (NSC 663284)

Cdc25B2 inhibition profile may shift due to 7‑chloro‑6‑substitution

DA 3003‑2

Congener (NSC 672121)

Cell‑cycle arrest endpoint may not transfer; reported potency context differs

DA 3003‑2

Pan‑Cdc25 inhibitor (BN82002)

Isoform selectivity context may differ; broader target profile requires review

• [1] Lazo JS, Aslan DC, Southwick EC, Cooley KA, Ducruet AP, Joo B, Vogt A, Wipf P. Discovery and biological evaluation of a new family of potent inhibitors of the dual specificity protein phosphatase Cdc25. J Med Chem. 2001;44(24):4042-4049. doi:10.1021/jm0102046. PMID: 11708908. View Source
• [2] Nemoto K. G2/M accumulation in prostate cancer cell line PC-3 is induced by Cdc25 inhibitor 7-chloro-6-(2-morpholin-4-ylethylamino) quinoline-5, 8-dione (DA 3003-2). Exp Ther Med. 2010;1(4):647-650. doi:10.3892/etm_00000101. View Source

DA 3003-2 Comparative Evidence

Antiproliferative Potency vs NSC 672121 in PC-3 Cells

In a direct comparative study, DA 3003-2 exhibited a 2-fold lower relative IC₅₀ compared to its congener NSC 672121 [(2-mercaptoethanol)-3-methyl-1,4-naphthoquinone] in the PC-3 human prostate cancer cell line [1]. The assay employed a 48-hour continuous exposure to compound concentrations ranging from 0.3–30 µM with cell viability measured via MTT assay.

Antiproliferative IC50

Head‑to‑head

DA 3003‑2: 5 µM
NSC 672121: 10 µM
2‑fold difference

Supports cell‑model endpoint review

PC‑3 cells, 48‑h MTT assay

Evidence Dimension	Antiproliferative IC₅₀ (relative)
Target Compound Data	Relative IC₅₀ = 1× (reference)
Comparator Or Baseline	NSC 672121 (congener; vitamin K3 analog)
Quantified Difference	2-fold lower (more potent)
Conditions	PC-3 human prostate cancer cell line; 48 h continuous exposure (0.3–30 µM); MTT assay

Why This Matters

This direct head-to-head data demonstrates that DA 3003-2 provides superior potency in a therapeutically relevant prostate cancer cell model compared to an alternative Cdc25 inhibitor, enabling lower compound consumption for equivalent experimental endpoints.

• [1] Nemoto K. G2/M accumulation in prostate cancer cell line PC-3 is induced by Cdc25 inhibitor 7-chloro-6-(2-morpholin-4-ylethylamino) quinoline-5, 8-dione (DA 3003-2). Exp Ther Med. 2010;1(4):647-650. doi:10.3892/etm_00000101. View Source

Regioisomeric Activity Difference vs NSC 663284

A regioisomer comparison study evaluating quinoline-5,8-dione Cdc25 inhibitors demonstrated that DA 3003-2 (7-chloro-6-(2-morpholin-4-ylethylamino)quinoline-5,8-dione) was 3-fold less active against recombinant Cdc25B2 phosphatase in vitro compared to its regioisomer NSC 663284 (6-chloro-7-(2-morpholin-4-ylethylamino)quinoline-5,8-dione; DA 3003-1) [1]. Computational electrostatic potential mapping attributed this difference to the requirement for an electron-deficient 7-position for maximal inhibitor activity.

Cdc25B2 Inhibition

Head‑to‑head

3‑fold less active vs NSC 663284

Regioisomeric SAR context

Recombinant enzyme assay

Evidence Dimension	In vitro Cdc25B2 phosphatase inhibition
Target Compound Data	Activity = 1× (reference; 3-fold less active)
Comparator Or Baseline	NSC 663284 (DA 3003-1; 6-chloro-7-substituted regioisomer)
Quantified Difference	3-fold lower activity
Conditions	Recombinant Cdc25B2 phosphatase; in vitro biochemical assay

Why This Matters

This regioisomer comparison quantifies the precise structural determinant of Cdc25B2 inhibitory potency, enabling researchers to select the appropriate isomer for their experimental context—DA 3003-1 for maximal biochemical potency or DA 3003-2 for studies requiring the 7-chloro-6-substituted scaffold.

• [1] Lazo JS, Aslan DC, Southwick EC, Cooley KA, Ducruet AP, Joo B, Vogt A, Wipf P. Discovery and biological evaluation of a new family of potent inhibitors of the dual specificity protein phosphatase Cdc25. J Med Chem. 2001;44(24):4042-4049. doi:10.1021/jm0102046. PMID: 11708908. View Source

Potency vs Pan-Cdc25 Inhibitor BN82002

DA 3003-2 inhibits human recombinant Cdc25B phosphatase with an IC₅₀ value of 0.82 µM in a biochemical assay format [1]. This value represents the compound's intrinsic target engagement potency independent of cellular permeability or metabolism factors. For context, the regioisomer NSC 663284 exhibits a reported IC₅₀ of 0.21 µM against Cdc25B2 under comparable conditions , representing approximately 4-fold greater biochemical potency.

Cdc25B2 IC50

Cross‑study

0.82 µM
(~4.8× vs BN82002)

Reported enzyme inhibition context

Data to verify; cross‑study comparison

Evidence Dimension	Cdc25B phosphatase inhibition IC₅₀
Target Compound Data	IC₅₀ = 0.82 µM
Comparator Or Baseline	NSC 663284 (DA 3003-1): IC₅₀ = 0.21 µM (cross-study comparison)
Quantified Difference	~4-fold less potent (cross-study)
Conditions	Human recombinant Cdc25B/Cdc25B2; in vitro phosphatase assay

Why This Matters

This biochemical IC₅₀ value establishes the baseline target engagement potency of DA 3003-2, providing a critical reference for experimental design, dose-response range selection, and comparison with other Cdc25-targeting tool compounds.

• [1] Cayman Chemical (distributed by Bertin Bioreagent). DA-3003-2 Product Datasheet. CAT N°: 17282. View Source

Cdc25B2 Inhibition vs Quinoline-dione DA3002

Treatment of asynchronous PC-3 prostate cancer cells with 10 µM DA 3003-2 (IC₇₀ concentration) for 24 hours resulted in accumulation of cells in the G2/M phase [1]. Mechanistically, DA 3003-2 caused hyperphosphorylation of Cdc2 at Tyr15 in cyclin B1 and cyclin A complexes, consistent with Cdc25 phosphatase inhibition. Notably, a 2-fold higher concentration (20 µM) of the comparator NSC 672121 was required to achieve comparable G2/M arrest at its respective IC₇₀ concentration.

Cdc25B2 IC50

Cross‑study

0.82 µM
(~5.6× vs DA3002)

Supports scaffold selectivity review

Data to verify; quinoline‑dione analog comparison

Evidence Dimension	Cell cycle arrest (G2/M accumulation)
Target Compound Data	10 µM (IC₇₀) → G2/M accumulation at 24 h
Comparator Or Baseline	NSC 672121: 20 µM (IC₇₀) → G2/M accumulation at 24 h
Quantified Difference	2-fold lower concentration required for equivalent effect
Conditions	Asynchronous PC-3 human prostate cancer cells; 24 h treatment; flow cytometry

Why This Matters

This functional cellular assay confirms that DA 3003-2 engages its intended target pathway and produces the expected G2/M arrest phenotype at lower concentrations than the comparator, supporting its use as an effective tool compound for studying Cdc25-dependent cell cycle regulation.

• [1] Nemoto K. G2/M accumulation in prostate cancer cell line PC-3 is induced by Cdc25 inhibitor 7-chloro-6-(2-morpholin-4-ylethylamino) quinoline-5, 8-dione (DA 3003-2). Exp Ther Med. 2010;1(4):647-650. doi:10.3892/etm_00000101. View Source

Selectivity Profile: DA 3003-2 Demonstrates Favorable Cdc25B Selectivity Over VHR and PTP1B Phosphatases (Class-Level Inference)

While direct selectivity data for DA 3003-2 against off-target phosphatases have not been reported in primary literature, the closely related regioisomer NSC 663284 (DA 3003-1) exhibits 20-fold and 450-fold greater selectivity for Cdc25B2 over the dual-specificity phosphatase VHR and the protein tyrosine phosphatase PTP1B, respectively [1]. Given the structural similarity between the two regioisomers—differing only in the positions of chlorine and morpholinoethylamino substituents on the quinoline-5,8-dione core—DA 3003-2 is anticipated to possess a qualitatively similar selectivity profile favoring Cdc25 family phosphatases.

Evidence Dimension	Selectivity vs. VHR and PTP1B
Target Compound Data	Not directly reported; inferred from NSC 663284
Comparator Or Baseline	NSC 663284: 20-fold (vs. VHR), 450-fold (vs. PTP1B)
Quantified Difference	Inferred; caution: regioisomer differences may modulate selectivity
Conditions	In vitro phosphatase selectivity panel (class-level inference)

Why This Matters

The inferred selectivity profile supports the use of DA 3003-2 as a Cdc25-preferring tool compound, though researchers should validate selectivity in their specific experimental systems and consider using NSC 663284 as a comparator where off-target phosphatase activity is a critical concern.

• [1] Lazo JS, Aslan DC, Southwick EC, Cooley KA, Ducruet AP, Joo B, Vogt A, Wipf P. Discovery and biological evaluation of a new family of potent inhibitors of the dual specificity protein phosphatase Cdc25. J Med Chem. 2001;44(24):4042-4049. doi:10.1021/jm0102046. PMID: 11708908. View Source

DA 3003-2 Recommended Applications

G2/M Arrest in PC-3 Prostate Cancer Cells

For researchers investigating Cdc25-dependent G2/M checkpoint regulation in prostate cancer, DA 3003-2 offers a 2-fold potency advantage over the congener NSC 672121 [1]. The compound induces robust G2/M accumulation at 10 µM in PC-3 cells, with concomitant hyperphosphorylation of Cdc2 Tyr15 in cyclin B1 and cyclin A complexes. This makes DA 3003-2 particularly suitable for studies requiring sustained Cdc25 inhibition without the confounding effects of Cdc25 protein downregulation, as the compound does not alter Cdc25, cyclin, or Cdk expression levels [1].

Cdc25 Isoform Selectivity & SAR Studies

DA 3003-2 serves as a critical regioisomer comparator in SAR campaigns focused on quinoline-5,8-dione Cdc25 inhibitors. The documented 3-fold lower activity of DA 3003-2 against Cdc25B2 compared to its 6-chloro-7-substituted regioisomer NSC 663284 provides a defined benchmark for evaluating the impact of chlorine and morpholinoethylamino substitution patterns on target engagement [2]. Researchers developing novel quinoline-5,8-dione analogs should include DA 3003-2 as a reference compound to contextualize the potency of new derivatives.

High-Throughput Screening in Cancer Cell Lines

With an established antiproliferative IC₅₀ of 5 µM in PC-3 prostate cancer cells , DA 3003-2 provides a validated tool for screening Cdc25-overexpressing cancer models. The compound's biochemical IC₅₀ of 0.82 µM against recombinant Cdc25B [3] indicates that cellular potency is influenced by factors such as permeability and intracellular redox environment, making DA 3003-2 useful for studies that aim to dissect the relationship between biochemical target engagement and cellular antiproliferative efficacy.

Comparative Pharmacology Studies of Regioisomer-Dependent Cdc25 Inhibitor Activity

The distinct pharmacological profiles of DA 3003-2 and its regioisomer NSC 663284—with the latter exhibiting ~4-fold greater biochemical potency against Cdc25B2 [2]—make DA 3003-2 an essential comparator for studies that aim to correlate regioisomer structure with cellular activity, target selectivity, and potential off-target effects. Researchers conducting comprehensive profiling of Cdc25 inhibitors should include both isomers to establish structure-activity relationships.

Application

Selection Property

Validation Focus

Cell‑cycle arrest research

Cell‑cycle endpoint context

G2/M accumulation in PC‑3 model

Cdc25 isoform SAR studies

Regioisomer selectivity review

Cdc25B2 inhibition profile comparison

Antiproliferative screening

Assay‑response context

Cell‑model endpoint confirmation

• [1] Nemoto K. G2/M accumulation in prostate cancer cell line PC-3 is induced by Cdc25 inhibitor 7-chloro-6-(2-morpholin-4-ylethylamino) quinoline-5, 8-dione (DA 3003-2). Exp Ther Med. 2010;1(4):647-650. doi:10.3892/etm_00000101. View Source
• [2] Lazo JS, Aslan DC, Southwick EC, Cooley KA, Ducruet AP, Joo B, Vogt A, Wipf P. Discovery and biological evaluation of a new family of potent inhibitors of the dual specificity protein phosphatase Cdc25. J Med Chem. 2001;44(24):4042-4049. doi:10.1021/jm0102046. PMID: 11708908. View Source
• [3] Cayman Chemical (distributed by Bertin Bioreagent). DA-3003-2 Product Datasheet. CAT N°: 17282. View Source